Cas no 27893-41-0 (4-Heptyloxybenzaldehyde)

• Product Name: 4-Heptyloxybenzaldehyde
• CAS No: 27893-41-0
• MF: C₁₄H₂₀O₂
• MW: 220.307404518127
• MDL: MFCD00016616
• CID: 88745
• PubChem ID: 87570666
• Update Time: 2025-06-14

4-Heptyloxybenzaldehyde Chemical and Physical Properties

Names and Identifiers

• 4-(Heptyloxy)benzaldehyde
• 4-n-Heptyloxybenzaldehyde
• 4-heptyloxybenzaldehyde
• 4-heptoxybenzaldehyde
• p-(Heptyloxy)benzaldehyde
• 4-n-Heptoxybenzaldehyde
• Benzaldehyde,4-(heptyloxy)
• EINECS 248-714-3
• p-Heptyloxybenzaldehyde
• 4-HEPTYLOXY-BENZALDEHYDE
• p-n-Heptyloxybenzaldehyde
• 4-(Heptyloxy)benzaldehyde, AldrichCPR
• FT-0616777
• Benzaldehyde, 4-(heptyloxy)-
• D90825
• AS-58616
• H0238
• DTXSID0067345
• Z57888023
• Ziprasidonemesilate
• p-n-Heptoxybenzaldehyde
• A819231
• 27893-41-0
• CS-0186887
• SCHEMBL1164373
• EN300-39721
• AKOS003956335
• NS00028381
• J-016911
• MFCD00016616
• SY049888
• DTXCID9037743
• DB-047292
• 4-Heptyloxybenzaldehyde

• MDL： MFCD00016616
• Inchi： 1S/C14H20O2/c1-2-3-4-5-6-11-16-14-9-7-13(12-15)8-10-14/h7-10,12H,2-6,11H2,1H3
• InChI Key： YBCKMIZXHKVONZ-UHFFFAOYSA-N
• SMILES： O(C1C=CC(C=O)=CC=1)CCCCCCC
• BRN： 1912690

Computed Properties

• Exact Mass: 220.14600
• Monoisotopic Mass: 220.146
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 8
• Complexity: 172
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing
• Topological Polar Surface Area: 26.3A^2

Experimental Properties

• Color/Form: Colorless to yellow liquid
• Density: 0,99 g/cm3
• Boiling Point: 164°C/7mmHg(lit.)
• Flash Point: 152-154°C/1mm
• Refractive Index: 1.5250
• PSA: 26.30000
• LogP: 3.84830
• Sensitiveness: Air Sensitive
• Solubility: Not determined

4-Heptyloxybenzaldehyde Security Information

• Hazard Category Code： 36/37/38
• Safety Instruction： S26-S36/37/39
• TSCA：Yes
• Safety Term：S24/25
• Risk Phrases：R36/37/38

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers Phenol ethers
• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers

Additional information on 4-Heptyloxybenzaldehyde

Recent Advances in the Study of 4-Heptyloxybenzaldehyde (CAS: 27893-41-0) in Chemical Biology and Pharmaceutical Research

4-Heptyloxybenzaldehyde (CAS: 27893-41-0) is a chemical compound of significant interest in the fields of chemical biology and pharmaceutical research. Recent studies have explored its potential applications in drug discovery, material science, and as a precursor for synthesizing more complex molecules. This research brief aims to summarize the latest findings related to this compound, focusing on its synthesis, biological activity, and potential therapeutic applications.

One of the key areas of research involving 4-Heptyloxybenzaldehyde is its role in the synthesis of liquid crystals and other advanced materials. A 2023 study published in the Journal of Materials Chemistry demonstrated that derivatives of 4-Heptyloxybenzaldehyde exhibit unique mesomorphic properties, making them suitable for use in display technologies and sensors. The study highlighted the compound's ability to form stable, ordered phases under varying temperature conditions, which is crucial for industrial applications.

In the pharmaceutical domain, 4-Heptyloxybenzaldehyde has been investigated for its potential as an antimicrobial agent. A recent paper in the European Journal of Medicinal Chemistry reported that certain derivatives of this compound showed significant activity against Gram-positive bacteria, including methicillin-resistant Staphylococcus aureus (MRSA). The researchers attributed this activity to the compound's ability to disrupt bacterial cell membranes, suggesting a novel mechanism of action that could be exploited for developing new antibiotics.

Another promising avenue of research involves the use of 4-Heptyloxybenzaldehyde as a building block for synthesizing Schiff base ligands. These ligands have been shown to form stable complexes with transition metals, which are being explored for their catalytic and medicinal properties. A 2024 study in Inorganic Chemistry demonstrated that such complexes exhibit potent antioxidant and anti-inflammatory activities, positioning them as potential candidates for treating oxidative stress-related diseases.

Despite these advancements, challenges remain in optimizing the synthesis and scalability of 4-Heptyloxybenzaldehyde-based compounds. Recent work published in Organic Process Research & Development has addressed these issues by developing more efficient catalytic methods for producing high-purity 4-Heptyloxybenzaldehyde, which could facilitate its broader adoption in both research and industrial settings.

In conclusion, 4-Heptyloxybenzaldehyde (CAS: 27893-41-0) continues to be a compound of significant interest across multiple scientific disciplines. Its versatile chemical properties and potential biological activities make it a valuable subject for ongoing research. Future studies are expected to further explore its applications in drug development, material science, and beyond, potentially leading to breakthrough innovations in these fields.